Cas no 260969-02-6 (Methyl 3-(3-iodophenyl)-3-oxopropanoate)

• Product Name: Methyl 3-(3-iodophenyl)-3-oxopropanoate
• CAS No: 260969-02-6
• MF: C₁₀H₉IO₃
• MW: 304.081135511398
• CID: 1425116
• PubChem ID: 2759371
• Update Time: 2025-04-20

Methyl 3-(3-iodophenyl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(3-iodophenyl)-3-oxopropanoate
• 3-(3-IODO-PHENYL)-3-OXO-PROPIONIC ACID METHYLESTER
• 3-(3-Iodo-phenyl)-3-oxo-propionic acid methyl ester
• methyl3-(3-iodophenyl)-3-oxopropanoate
• 260969-02-6

• MDL： MFCD03424776
• Inchi： 1S/C10H9IO3/c1-14-10(13)6-9(12)7-3-2-4-8(11)5-7/h2-5H,6H2,1H3
• InChI Key： KWKDVTLCPLPCLT-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(CC(=O)OC)=O

Computed Properties

• Exact Mass: 303.95964g/mol
• Monoisotopic Mass: 303.95964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 339.7±22.0 °C at 760 mmHg
• Flash Point: 159.3±22.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl 3-(3-iodophenyl)-3-oxopropanoate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones